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Introduction
Tween 20, a non-ionic surfactant, is widely utilized in the synthesis of various nanoparticles

due to its efficacy as a stabilizing, capping, and dispersing agent. Its biocompatibility makes it

particularly suitable for applications in drug delivery, diagnostics, and other biomedical fields.

This document provides detailed application notes and experimental protocols for the synthesis

of metallic and polymeric nanoparticles using Tween 20.

Core Functions of Tween 20 in Nanoparticle
Synthesis
Tween 20 plays a multifaceted role in the formation and stabilization of nanoparticles:

Steric Stabilization: The long polyoxyethylene chains of Tween 20 adsorb onto the

nanoparticle surface, creating a hydrophilic layer that sterically hinders particle aggregation.
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Surface Charge Modulation: While non-ionic, Tween 20 can influence the surface charge of

nanoparticles, which is a critical factor for their stability and biological interactions.

Control of Particle Size and Morphology: The concentration of Tween 20 can be modulated

to control the size and shape of the resulting nanoparticles. It can influence nucleation and

growth kinetics during synthesis.

Prevention of Fouling: In flow synthesis systems, Tween 20 can act as an anti-fouling agent

by preventing nanoparticles from adhering to the reactor surfaces.[1]

Enhancement of Biocompatibility: Tween 20 is a biocompatible additive commonly used in

food and cosmetics, making it a safe addition for nanoparticles intended for biomedical

applications.[2]

Application 1: Synthesis of Silver Nanoparticles
(AgNPs)
Tween 20 is an excellent choice for synthesizing stable, spherical silver nanoparticles with

tunable optical properties. It effectively prevents the aggregation of AgNPs by encapsulating

them within micelles.[3]
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sizes ranging from 8 nm to 44 nm can be obtained by varying these concentrations.[3] A study

on biosynthesized silver nanoparticles using Vitrus vinifera extract and capped with Tween 20
reported an average crystallite size of 46 nm.[4][5]

Experimental Protocol: Synthesis of Silver
Nanoparticles
This protocol describes the synthesis of silver nanoparticles of varying sizes by adjusting the

concentrations of silver nitrate (AgNO₃), sodium borohydride (NaBH₄), and Tween 20.[3]

Materials:

Silver nitrate (AgNO₃)

Sodium borohydride (NaBH₄)

Tween 20

Sodium phosphate (NaP) buffer (10 mM)

Deionized water

Glass vials (20 mL)

Pipettes

Ice bath

Protocol:

Preparation of Stock Solutions:

Prepare a 10 mM NaP buffer solution containing 1% Tween 20. This will be referred to as

"Solution 1".

Prepare fresh solutions of NaBH₄ at concentrations of 10 mM, 100 mM, and 1 M. It is

crucial to keep the NaBH₄ solutions ice-cold to ensure reproducibility.[3]
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Synthesis of AgNPs:

To synthesize AgNPs with a silver concentration of 1.65 mM, dissolve 2.8 mg of AgNO₃ in

10 mL of Solution 1 in a 20 mL glass vial.

While stirring, add 25 µL of the desired concentration of ice-cold NaBH₄ solution (10 mM,

100 mM, or 1 M) to the silver nitrate solution.

The color of the solution should immediately change from transparent to yellow, indicating

the formation of AgNPs.[3]

Purification (Optional):

To remove excess Tween 20, which can cause foaming, centrifugal filters can be used to

concentrate the AgNPs.[3]

Experimental Workflow: Silver Nanoparticle Synthesis

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Workflow for Tween 20-stabilized silver nanoparticle synthesis.

Application 2: Synthesis of Gold Nanoparticles
(AuNPs)
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Tween 20 serves as an effective stabilizer and capping agent in the synthesis of gold

nanoparticles, preventing aggregation and enabling further functionalization. It can be used in

both chemical reduction methods and flow synthesis systems.

Quantitative Data Summary
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Note: In some protocols, Tween 20 is used as an intermediate for ligand exchange on citrate-

stabilized AuNPs rather than the primary stabilizer during synthesis.[6][7] One study noted that

the addition of Tween 20 to citrate-capped gold nanoparticles reduces the zeta potential to

-1.52 mV.[8]

Experimental Protocol: Tween 20 as an Intermediate for
AuNP Functionalization
This protocol describes the use of Tween 20 as an intermediate to facilitate the ligand

exchange of functionalized thiols onto citrate-stabilized AuNPs.[6][7]

Materials:

Hydrogen tetrachloroaurate (HAuCl₄)

Trisodium citrate

Tween 20
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Functionalized thiol ligand

Deionized water

Reflux apparatus

Protocol:

Synthesis of Citrate-Stabilized AuNPs:

Prepare a solution of HAuCl₄ in deionized water.

Heat the solution to boiling under reflux.

Rapidly add a solution of trisodium citrate to the boiling HAuCl₄ solution while stirring

vigorously.

Continue heating and stirring until the solution color changes to a stable ruby red,

indicating the formation of AuNPs.

Allow the solution to cool to room temperature.

Ligand Exchange using Tween 20:

Add Tween 20 to the citrate-stabilized AuNP solution and stir.

Introduce the functionalized thiol ligand to the solution. The Tween 20 facilitates the

displacement of citrate and the subsequent attachment of the thiol to the gold surface.

Logical Relationship: Role of Tween 20 in AuNP
Functionalization
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Caption: Role of Tween 20 as an intermediate for AuNP functionalization.

Application 3: Synthesis of Poly(lactic-co-glycolic
acid) (PLGA) Nanoparticles
In the formulation of PLGA nanoparticles for drug delivery, Tween 20 is used to stabilize the

emulsion during synthesis, control particle size, and can enhance the loading and stability of

encapsulated therapeutics, such as enzymes.[2][9]

Quantitative Data Summary
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Note: The study found that varying the Tween 20 concentration in the aqueous phase did not

significantly affect the size or zeta potential of the resulting PLGA nanoparticles.[9] Mixing an

enzyme with Tween 20 prior to formulation did not affect particle size or physical characteristics

but did increase the amount of enzyme loaded.[2][9]

Experimental Protocol: PLGA Nanoparticle Synthesis by
Double Emulsion Method
This protocol describes the synthesis of PLGA nanoparticles encapsulating a hydrophilic

substance using a double emulsion (w/o/w) solvent evaporation method.

Materials:

PLGA

Dichloromethane (DCM)

Tween 20

Aqueous solution of the substance to be encapsulated (e.g., a protein or drug)

Poly(vinyl alcohol) (PVA) solution (optional, as an external stabilizer)

Deionized water

Probe sonicator

Magnetic stirrer

Protocol:

Preparation of the Primary Emulsion (w/o):

Dissolve 50 mg of PLGA in 2.5 mL of DCM to form the organic phase.

Prepare the internal aqueous phase by dissolving the substance to be encapsulated in an

aqueous buffer. Tween 20 can be added to this phase.
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Add the internal aqueous phase to the organic phase.

Emulsify using a probe sonicator on ice to form a water-in-oil (w/o) emulsion.

Preparation of the Double Emulsion (w/o/w):

Prepare an external aqueous phase, which may contain another surfactant like PVA.

Add the primary emulsion to the external aqueous phase while stirring.

Homogenize the mixture using a sonicator to form the double emulsion.

Solvent Evaporation and Nanoparticle Collection:

Stir the double emulsion at room temperature for several hours to allow the DCM to

evaporate, leading to the formation of solid PLGA nanoparticles.

Collect the nanoparticles by centrifugation.

Wash the nanoparticles with deionized water to remove excess surfactant and

unencapsulated substance.

Resuspend the nanoparticles in a suitable buffer or lyophilize for storage.

Experimental Workflow: PLGA Nanoparticle Synthesis

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: Workflow for Tween 20-assisted PLGA nanoparticle synthesis.

Conclusion
Tween 20 is a versatile and valuable surfactant for the synthesis of a variety of nanoparticles.

Its ability to stabilize nanoparticles, control their size, and enhance their biocompatibility makes

it an indispensable tool for researchers, scientists, and drug development professionals. The

protocols and data presented here provide a foundation for the successful application of Tween
20 in nanoparticle synthesis for a range of scientific and therapeutic purposes. Further

optimization of the reaction parameters may be necessary to achieve desired nanoparticle

characteristics for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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